Cas no 139755-95-6 (Pyrazole N-Demethyl Sildenafil)

Pyrazole N-Demethyl Sildenafil Properties

Names and Identifiers

• Pyrazole N-Demethyl Sildenafil
• 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-3-propyl-2,4-dihydropyrazolo[4,3-d]pyrimidin-7-one
• Pyrazole N-Demethyl
• 1-[[3-(4,7-Dihydroxy-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]-4-methyl-piperazine
• 5-{2-ethoxy-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-3-propyl-2,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-(2-ethoxy-5-((4-methylpiperazin-1-yl)
• J-007311
• STK623001
• AKOS030254451
• 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-3-propyl-2,6-dihydropyrazolo[4,3-d]pyrimidin-7-one
• DB-253312
• BBL032884
• 5-(2-ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one? (Sildenafil Impurity
• UNII-P1243M9SVH
• CHEMBL2016884
• P1243M9SVH
• CS-0166493
• Piperazine, 1-((3-(4,7-dihydroxy-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)sulfonyl)-4-methyl-
• Q27285990
• 5-{2-Ethoxy-5-[(4-Methyl-1-Piperazinyl)Sulfonyl]Phenyl}-3-Propyl-1,6-Dihydro-7H-Pyrazolo[4,3-d]Pyrimidin-7-One
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-1,6-dihydro-3-propyl-
• 5-(2-Ethoxy-5-(4-methylpiperazin-1-ylsulfonyl)phenyl)-3-propyl-1,6-dihydro-7H-pyrazolo(4,3-d)pyrimidin-7-one
• NS00015057
• BCP34328
• SCHEMBL970
• 5-(2-Ethoxy-5-((4-methyl-1-piperazinyl)sulfonyl)phenyl)-1,6-dihydro-3-propyl-7H-pyrazolo(4,3-d)pyrimidin-7-one
• 5-(2-Ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• AKOS005556495
• 5-[2-ETHOXY-5-(4-METHYLPIPERAZIN-1-YLSULFONYL)PHENYL]-3-PROPYL-1H,6H-PYRAZOLO[4,3-D]PYRIMIDIN-7-ONE
• 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 5-(2-ethoxy-5-((4-methyl-1-piperazinyl)sulfonyl)phenyl)-1,6-dihydro-3-propyl-
• 139755-95-6
• DTXSID00435176
• DTXCID90386002
• +Expand

• InChIKey： ZLJVUHMTFSCAGQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H28N6O4S/c1-4-6-16-18-19(25-24-16)21(28)23-20(22-18)15-13-14(7-8-17(15)31-5-2)32(29,30)27-11-9-26(3)10-12-27/h7-8,13H,4-6,9-12H2,1-3H3,(H,24,25)(H,22,23,28)
• SMILES： CCCC1=C2C(=NN1)C(=O)NC(=N2)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC

Computed Properties

• Exact Mass: 493.18700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 460.18927457g/mol
• Heavy Atom Count: 32
• Complexity: 808
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 128Ų

Experimental Properties

• LogP: 2.51110
• PSA: 160.04000
• Melting Point: 232-234°C